Cas no 52999-16-3 (3-Butyn-1-ol, 4-(4-chlorophenyl)-)
52999-16-3 structure
Product Name:3-Butyn-1-ol, 4-(4-chlorophenyl)-
CAS No:52999-16-3
MF:C10H9ClO
MW:180.630861997604
CID:358281
PubChem ID:12260353
Update Time:2025-04-19
3-Butyn-1-ol, 4-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Butyn-1-ol, 4-(4-chlorophenyl)-
- 4-(4-chlorophenyl)but-3-yn-1-ol
- 52999-16-3
- 4-(4-chlorophenyl)-3- butyn-1-ol
- 4-(4-Chloro-phenyl)-but-3-yn-1-ol
- SCHEMBL9663162
- DTXSID90482851
- 4-(4-Chlorophenyl)-3-butyn-1-ol
- WNGPMJTUAQQXKH-UHFFFAOYSA-N
- AKOS010019369
-
- Inchi: 1S/C10H9ClO/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7,12H,2,8H2
- InChI Key: WNGPMJTUAQQXKH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C#CCCO)=CC=1
Computed Properties
- Exact Mass: 180.03427
- Monoisotopic Mass: 180.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3-Butyn-1-ol, 4-(4-chlorophenyl)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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